BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers and Availability of
Ergothioneine-d3: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ergothioneine-d3

Cat. No.: B12416359

For researchers, scientists, and drug development professionals, the availability of high-quality,
isotopically labeled internal standards is critical for accurate bioanalytical studies. This technical
guide provides an in-depth overview of the commercial suppliers, availability, and technical
specifications of Ergothioneine-d3, a deuterated analog of the antioxidant ergothioneine. This
guide also details relevant experimental protocols and key signaling pathways associated with
ergothioneine's biological activity.

Commercial Availability and Technical Data

Ergothioneine-d3 is commercially available from several reputable suppliers of research
chemicals and analytical standards. The primary use of Ergothioneine-d3 is as an internal
standard in mass spectrometry-based quantification of natural ergothioneine in various
biological matrices. While Ergothioneine-d9 is also commercially available and sometimes used
for similar purposes, this guide focuses on the d3 variant. The following table summarizes the
available information from key suppliers.
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Note: Specific lot-to-lot data, including precise isotopic enrichment for Ergothioneine-d3,

should be confirmed by requesting the Certificate of Analysis from the respective supplier.

Experimental Protocols: Quantification of
Ergothioneine using Ergothioneine-d3 Internal
Standard

The primary application of Ergothioneine-d3 is as an internal standard for the accurate

quantification of ergothioneine in biological samples by liquid chromatography-tandem mass
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spectrometry (LC-MS/MS). The following is a representative protocol synthesized from
published research.[1][2]

Sample Preparation (Human Plasma)

e Thaw Plasma Samples: Thaw frozen human plasma samples on ice.

e Protein Precipitation: To 100 pL of plasma, add 400 uL of acetonitrile containing the
Ergothioneine-d3 internal standard (final concentration typically 50-100 ng/mL).

o Vortex and Centrifuge: Vortex the mixture vigorously for 1 minute to precipitate proteins.
Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Supernatant Collection: Carefully collect the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC):

o Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 pum patrticle size) is
commonly used.

o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramping up
to elute ergothioneine, followed by a wash and re-equilibration step.

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5-10 pL.
e Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Positive Electrospray lonization (ESI+).

o Multiple Reaction Monitoring (MRM) Transitions:
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» Ergothioneine: m/z 230.1 - 127.1

» Ergothioneine-d3: m/z 233.1 - 130.1

o Instrumentation: A triple quadrupole mass spectrometer is typically used for MRM
experiments.

Quantification

o A calibration curve is constructed by plotting the ratio of the peak area of the ergothioneine
MRM transition to the peak area of the Ergothioneine-d3 internal standard MRM transition
against a series of known ergothioneine concentrations.

e The concentration of ergothioneine in the unknown plasma samples is then determined from
this calibration curve.

Click to download full resolution via product page

Experimental workflow for Ergothioneine quantification.

Signaling Pathways of Ergothioneine

Ergothioneine is recognized for its potent antioxidant and cytoprotective effects, which are
mediated through its interaction with several key cellular signaling pathways.[3][4] Its primary
mechanism involves direct scavenging of reactive oxygen species (ROS) and modulation of
pathways that control cellular stress responses.

Nrf2/ARE Antioxidant Response Pathway

A central mechanism of ergothioneine's protective action is the activation of the Nuclear factor
erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway.[3][4] Under
conditions of oxidative stress, ergothioneine promotes the translocation of Nrf2 to the nucleus.
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In the nucleus, Nrf2 binds to the ARE in the promoter regions of various antioxidant genes,
leading to their increased expression. These genes encode for protective enzymes such as
heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutamate-
cysteine ligase (GCL), which bolster the cell's antioxidant defenses.

Ergothioneine activates the Nrf2/ARE pathway.

Modulation of MAPK and NF-kB Signhaling

Ergothioneine has also been shown to modulate inflammatory responses by influencing the
Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-kB) signaling
pathways.[3] By reducing intracellular ROS levels, ergothioneine can inhibit the activation of
stress-activated protein kinases (SAPKSs) such as p38 and JNK, which are upstream activators
of inflammatory transcription factors. Furthermore, ergothioneine can suppress the activation of
NF-kB, a key regulator of pro-inflammatory gene expression, thereby attenuating the
inflammatory cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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